Cas no 1119210-93-3 (2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide)

• Product Name: 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide
• CAS No: 1119210-93-3
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 6404084
• PubChem ID: 42940038
• Update Time: 2025-05-20

2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26605407
• Z247191306
• 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide
• AKOS033922223
• 2-chloro-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-4-carboxamide
• 1119210-93-3

• Inchi： 1S/C16H18ClN3O2S/c17-15-10-12(3-4-18-15)16(21)19-11-13(14-2-1-9-23-14)20-5-7-22-8-6-20/h1-4,9-10,13H,5-8,11H2,(H,19,21)
• InChI Key： OACFKELCGSFIRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCC(C1=CC=CS1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 351.0808257g/mol
• Monoisotopic Mass: 351.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.7Ų

Additional information on 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide

Introduction to 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide (CAS No. 1119210-93-3)

2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1119210-93-3, represents a promising candidate for further investigation in drug discovery and development. The presence of multiple heterocyclic moieties, including a morpholine ring and a thiophene ring, alongside a pyridine core, suggests a rich chemical space for interaction with biological targets.

The molecular structure of 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide incorporates several key functional groups that are often associated with pharmacological activity. The chloro substituent on the pyridine ring can serve as a bioisostere for other halogenated compounds known to exhibit potent biological effects. Additionally, the morpholine and thiophene rings contribute to the compound's overall complexity and may enhance its binding affinity to specific receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies suggest that the morpholine moiety may interact with protein kinases, which are critical targets in oncology and inflammatory diseases. The thiophene ring, on the other hand, has been shown to exhibit properties that could be beneficial in the development of antimicrobial agents. These structural features make 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide a compelling subject for further experimental validation.

In the realm of drug discovery, the synthesis of analogs derived from this compound has become a focal point for medicinal chemists. By modifying the substituents on the morpholine and thiophene rings, researchers aim to optimize the pharmacokinetic and pharmacodynamic properties of the molecule. For instance, replacing the chloro group with other electron-withdrawing or electron-donating groups could alter the compound's solubility and metabolic stability, thereby enhancing its therapeutic potential.

The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. Current research indicates that derivatives of 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide may exhibit efficacy against diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that certain analogs can modulate signaling pathways involved in disease progression, offering a rationale for their further development into novel therapeutic agents.

The synthetic approach to 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide involves multi-step organic transformations that highlight the expertise required in pharmaceutical synthesis. Key steps include the formation of the morpholine-thiophene bridge through nucleophilic substitution reactions, followed by functionalization of the pyridine ring with a chloro group. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to ensure high yields and purity.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed insights into the molecular structure and confirm the identity of key functional groups. Additionally, X-ray crystallography has been utilized to determine the three-dimensional structure of certain derivatives, which is crucial for understanding their binding modes to biological targets.

The pharmacological evaluation of 2-chloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-4-carboxamide has revealed promising results in both in vitro and in vivo models. In cell-based assays, derivatives of this compound have shown inhibitory activity against various enzymes and receptors relevant to human health. Animal models have further supported these findings by demonstrating potential therapeutic effects in conditions such as inflammation and tumor growth.

The future direction of research on this compound involves exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will be essential for optimizing its therapeutic efficacy and minimizing potential side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are necessary to achieve these goals.

In conclusion, 2-chloro-N-[2-(morpholin-4-y1)-2-(thiophen--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}--{]}ethyl]pyridine-{]-carboxamide (CAS No.{] 1119210-{]-93-{]-3 represents a structurally complex and biologically relevant compound with significant potential in drug discovery. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further investigation, offering hope for new therapeutic interventions in various diseases.